Reduction of acetone and its hydrocoupling with acrylonitrile in aqueous sulphuric acid solution at a mercury cathode
Discussions of the Faraday Society Pub Date: DOI: 10.1039/DF9684500106
Abstract
The mechanism of the reduction of acetone and its hydrocoupling with acrylonitrile in aqueous sulphuric acid at a mercury cathode has been investigated using steady and non-steady state controlled potential techniques under experimental conditions employed in synthesis. The results indicate that a primary electron transfer occurs to an adsorbed acetone molecule, with protonation, yielding an adsorbed radical which is the common precursor of the diverse products of acetone reduction alone and of the coupled products obtained in the presence of acrylonitrile.
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